Cas no 71630-67-6 (9(10H)-Anthracenone,4,5-dinitro-)
71630-67-6 structure
Product Name:9(10H)-Anthracenone,4,5-dinitro-
CAS No:71630-67-6
MF:C14H8N2O5
MW:284.22372341156
CID:563288
PubChem ID:3018198
Update Time:2025-04-19
9(10H)-Anthracenone,4,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 9(10H)-Anthracenone,4,5-dinitro-
- 4,5-Dinitroanthracen-9(10H)-one
- 4,5-dinitro-10H-anthracen-9-one
- NS00061877
- EINECS 275-733-4
- 71630-67-6
- DTXSID90992208
-
- Inchi: 1S/C14H8N2O5/c17-14-8-3-1-5-12(15(18)19)10(8)7-11-9(14)4-2-6-13(11)16(20)21/h1-6H,7H2
- InChI Key: SHETWBIODFGNGI-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=C(C=2CC2C(=CC=CC=21)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 284.04334
- Monoisotopic Mass: 284.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.525
- Boiling Point: 509°C at 760 mmHg
- Flash Point: 260.6°C
- Refractive Index: 1.695
- PSA: 103.35
9(10H)-Anthracenone,4,5-dinitro- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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